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Compound of Interest

Compound Name: H-D-Tyr-OEt.HCI

Cat. No.: B613185

Essential Safety and Handling Guide for H-D-Tyr-
OEt.HCI

This guide provides critical safety, handling, and disposal information for H-D-Tyr-OEt.HCI (D-
Tyrosine ethyl ester hydrochloride) to ensure a safe laboratory environment for researchers,
scientists, and drug development professionals. Adherence to these procedures is essential for
minimizing risk and ensuring regulatory compliance.

Hazard Summary and Identification

H-D-Tyr-OEt.HCI is a derivative of the amino acid D-tyrosine. While a specific Safety Data
Sheet (SDS) for the D-enantiomer is not readily available, data from the L-enantiomer (L-
Tyrosine ethyl ester hydrochloride) provides a strong basis for hazard assessment due to their
identical chemical composition and similar expected properties. The primary hazards are
associated with irritation upon contact or inhalation.

Quantitative Data Summary
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Property Value Source

Chemical Formula C11H16CINO3 [1]

Molecular Weight 245.7 g/mol [1]
White to off-white

Appearance [2]
powder/crystal

Melting Point 166-170 °C [1][2]

Oral LD50 (Rat)

13800 mg/kg

[1]

Solubility

Soluble in water

[2]

Hazard Identification

Hazard

Description

Inhalation

May cause respiratory tract irritation.

Skin Contact

May cause skin irritation.

Eye Contact

May cause eye irritation.

Ingestion

May be harmful if swallowed.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The

following PPE is mandatory when handling H-D-Tyr-OEt.HCI in its solid form and in solution.
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] ] Specifications and Best
Protection Type Required PPE .
Practices

o Goggles should be worn when
] Safety glasses with side ] ]
Eye and Face Protection ) there is a risk of dust
shields or goggles. ) )
generation or splashing.

Change gloves immediately if

] ] contaminated. For prolonged
) Chemical-resistant gloves
Hand Protection o contact, consult glove
(Nitrile recommended). )
manufacturer's chemical

resistance data.

A buttoned lab coat should be
Body Protection Laboratory coat. worn to protect skin and

clothing.

Required when handling the
) ) NIOSH-approved respirator powder outside of a certified
Respiratory Protection )
(e.g., N95). chemical fume hood or powder

weighing station.

Operational and Handling Plan

A systematic approach to handling H-D-Tyr-OEt.HCI will minimize the risk of exposure and
contamination. All handling of the solid compound should be performed within a certified
chemical fume hood or a powder weighing station to control airborne particles.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Labeling: Ensure the container is clearly labeled with the chemical name, hazard information,
and date of receipt.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[1] Recommended storage
temperature is between 2-8°C.[3]
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Weighing and Solution Preparation (Experimental
Protocol)

o Preparation: Before handling the compound, ensure all necessary equipment, including a
tared, sealable container for transport, is within the fume hood. Cover the work surface with
absorbent bench paper.[4]

» Weighing: Carefully open the stock container inside the fume hood. Using a dedicated
spatula, transfer the desired amount of the powder to the tared container. Avoid creating
dust.[5]

» Dissolution: To prepare a solution, slowly add the weighed powder to the solvent in a suitable
container within the fume hood. Stir gently to dissolve.

o Cleanup: After handling, decontaminate the spatula and any other equipment used. Wipe
down the work surface within the fume hood.

Disposal Plan

As a halogenated organic compound, H-D-Tyr-OEt.HCI requires specific disposal protocols. Do
not dispose of this chemical down the drain or in regular trash.[6]

Waste Segregation and Collection

» Solid Waste: All solid H-D-Tyr-OEt.HCI waste, including contaminated PPE (gloves, weigh
boats, etc.), must be collected in a designated, clearly labeled "Halogenated Organic Solid
Waste" container.[6][7]

 Liquid Waste: Solutions containing H-D-Tyr-OEt.HCI should be collected in a designated
"Halogenated Organic Liquid Waste" container.[8]

o Sharps Waste: Any contaminated sharps (needles, razor blades) must be disposed of in a
designated sharps container.

Container Management

o Waste containers must be kept closed except when adding waste.[8]
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o Ensure waste containers are properly labeled with the contents and associated hazards.[8]

o Store waste containers in a designated satellite accumulation area away from incompatible

materials.

Workflow and Logical Relationships

The following diagrams illustrate the key workflows for handling and disposing of H-D-Tyr-
OEt.HCI.
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Caption: Workflow for the safe handling of H-D-Tyr-OEt.HCI.
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Caption: Waste disposal workflow for H-D-Tyr-OEt.HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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